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Compound of Interest

Compound Name: Sodium acetoacetate

Cat. No.: B1260053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methoxyacetyl chloride (CAS 623-58-5), a colorless to pale yellow liquid, is a versatile acylating

agent widely employed in organic synthesis. With the molecular formula C₃H₅ClO₂, this

reactive compound serves as a crucial intermediate in the production of pharmaceuticals,

agrochemicals, and dyes. Its utility stems from the facile introduction of the methoxyacetyl

moiety into a wide range of molecules, enabling the synthesis of complex chemical structures.

This guide provides a comprehensive overview of the chemical and physical properties,

structure, and safety information for methoxyacetyl chloride. Detailed experimental protocols for

its synthesis and common applications in acylation reactions are presented, along with its

spectroscopic data for analytical purposes.

Chemical Structure and Identification
Methoxyacetyl chloride, systematically named 2-methoxyacetyl chloride, possesses a simple

yet reactive structure. The molecule consists of a central carbonyl group bonded to a chlorine

atom, making it an acyl chloride. Adjacent to the carbonyl group is a methylene bridge

connected to a methoxy group.

Molecular Structure:

Caption: 2D structure of Methoxyacetyl chloride.
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Chemical Identifiers:

CAS Number: 623-58-5

Molecular Formula: C₃H₅ClO₂

Molecular Weight: 108.52 g/mol

IUPAC Name: 2-methoxyacetyl chloride

SMILES: COCC(Cl)=O

InChI Key: JJKWHOSQTYYFAE-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physical and chemical properties of methoxyacetyl chloride is provided in

the table below. This data is essential for its handling, storage, and application in chemical

reactions.

Property Value Reference(s)

Appearance Colorless to pale yellow liquid [1]

Boiling Point 112-113 °C (lit.) [2]

Density 1.187 g/mL at 25 °C (lit.) [2]

Refractive Index (n20/D) 1.419 (lit.) [2]

Flash Point 28 °C (82.4 °F) [2]

Water Solubility Reacts [1]

Solubility in Organics

Miscible with acetone, ether,

carbon tetrachloride, and

chloroform.

[1]

Spectroscopic Data
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Spectroscopic data is critical for the identification and purity assessment of methoxyacetyl

chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectrum: The proton NMR spectrum of methoxyacetyl chloride exhibits two

characteristic signals. A singlet corresponding to the methoxy protons (CH₃O-) and a singlet

for the methylene protons (-CH₂-).

¹³C NMR Spectrum: The carbon NMR spectrum will show three distinct signals

corresponding to the carbonyl carbon, the methylene carbon, and the methoxy carbon.

Note: Access to high-resolution, experimentally-derived NMR spectra with detailed peak

assignments is recommended for definitive structural confirmation.

Infrared (IR) Spectroscopy
The IR spectrum of methoxyacetyl chloride is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretch of the acyl chloride, typically appearing in the

range of 1780-1815 cm⁻¹. Other significant peaks include C-H stretching and C-O stretching

vibrations.

Mass Spectrometry (MS)
The mass spectrum of methoxyacetyl chloride provides information about its molecular weight

and fragmentation pattern. The molecular ion peak (M⁺) would be observed at m/z = 108.52.

Common fragments would result from the loss of chlorine and cleavage of the C-C bond.

Synthesis of Methoxyacetyl Chloride
Methoxyacetyl chloride is typically synthesized by the chlorination of methoxyacetic acid. A

common and effective method involves the use of thionyl chloride (SOCl₂).

Experimental Protocol: Synthesis from Methoxyacetic
Acid and Thionyl Chloride
This protocol describes a general laboratory-scale synthesis of methoxyacetyl chloride.
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Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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